Cas no 59020-10-9 (tributyl(3-pyridyl)stannane)

• Product Name: tributyl(3-pyridyl)stannane
• CAS No: 59020-10-9
• MF: C₁₇H₃₁NSn
• MW: 368.144744157791
• MDL: MFCD00052054
• CID: 366248
• PubChem ID: 329762013
• Update Time: 2025-11-02

tributyl(3-pyridyl)stannane Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(tributylstannyl)-
• 3-(Tri-n-butylstannyl)pyridine
• 3-Tributylstannylpyridine
• 3-(1,1,1-Tributylstannyl)pyridine
• tributyl(pyridin-3-yl)stannane
• (pyridin-3-yl)tributyltin
• 3-(1,1,1-tri-n-butylstannyl)pyridine
• 3-(Tributylstannyl)pyridine
• 3-pyridyltributylstannane
• 3-PYRIDYLTRI-n-BUTYLTIN
• 3-tri(n-butyl)stannylpyridine
• 3-Tris(but-1-ylstannyl)pyridine
• pyridin-3-yltributylstannane
• Pyridine,3-(tributylstannyl)
• Pyridine, 3-(tributylstannyl)-
• 3-tributylstannanyl-pyridine
• 3-pyridyltributyltin
• 3-pyridyl-tributyltin
• Tributyl-3-pyridyltin
• (3-pyridyl)tributyltin
• 3-Tributylstannyl-pyridine
• tri-n-butyl(3-pyridyl)tin
• tributyl(3-pyridyl)stannane
• 3-tri-n-butylstannylpyridine
• tributyl-(3-pyridyl)stannane
• Pyridine,3-
• 3-(Tributylstannyl)pyridine, 97%
• AMY18344
• J-400356
• AB02168
• CS-0021383
• SY034742
• FT-0613895
• CFQJBWKKHCMCGJ-UHFFFAOYSA-N
• F11352
• AKOS015892164
• 59020-10-9
• DTXSID00392912
• MFCD00052054
• SCHEMBL154603
• STR07872

• MDL： MFCD00052054
• Inchi： 1S/C5H4N.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h1-2,4-5H;3*1,3-4H2,2H3;
• InChI Key： CFQJBWKKHCMCGJ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 369.14800
• Monoisotopic Mass: 369.147853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.153 g/mL at 25 °C
• Boiling Point: 132°C 0,3mm
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 12.89000
• LogP: 5.13770

tributyl(3-pyridyl)stannane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H410
• Warning Statement： P273-P280-P301+P310-P305+P351+P338-P314-P501
• Hazardous Material transportation number：UN 2788 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： S26; S36/37/39; S61; S60; S45; S35
• Hazardous Material Identification：
• Safety Term：S35;S36/37/39;S45;S60;S61
• HazardClass：6.1
• TSCA：No
• PackingGroup：Ⅲ
• Storage Condition：−20°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on tributyl(3-pyridyl)stannane

Comprehensive Overview of Tributyl(3-pyridyl)stannane (CAS No. 59020-10-9): Properties, Applications, and Market Insights

Tributyl(3-pyridyl)stannane (CAS 59020-10-9), also known as tributyltin pyridine, is an organotin compound with significant applications in organic synthesis and material science. This compound features a pyridine ring attached to a tributylstannane group, making it a versatile reagent in cross-coupling reactions. Researchers and industries value tributyl(3-pyridyl)stannane for its stability and reactivity, particularly in Stille coupling reactions, which are pivotal in pharmaceutical and agrochemical manufacturing.

The chemical properties of tributyl(3-pyridyl)stannane include a molecular formula of C₁₇H₃₁NSn and a molecular weight of 368.13 g/mol. It typically appears as a colorless to pale yellow liquid, soluble in common organic solvents like tetrahydrofuran (THF) and dichloromethane (DCM). Its boiling point and melting point vary depending on purity, but it generally remains stable under standard laboratory conditions. The presence of the pyridyl group enhances its utility in constructing complex heterocyclic frameworks, a hot topic in drug discovery and materials research.

One of the most searched questions about tributyl(3-pyridyl)stannane is its role in palladium-catalyzed reactions. This compound is frequently used in Stille coupling, a key method for forming carbon-carbon bonds in organic synthesis. Recent trends in green chemistry have also spurred interest in optimizing its use to reduce tin waste, aligning with the global push for sustainable practices. Researchers are exploring alternatives like flow chemistry and catalyst recycling to minimize environmental impact while maintaining high yields.

In the pharmaceutical industry, tributyl(3-pyridyl)stannane is instrumental in synthesizing active pharmaceutical ingredients (APIs). Its ability to introduce pyridine motifs into molecules is crucial for developing drugs targeting central nervous system (CNS) disorders and infectious diseases. For instance, it has been employed in the synthesis of antiviral agents and neuroprotective compounds, areas of high demand post-pandemic. The rise of AI-driven drug discovery has further highlighted the need for reliable reagents like this compound to accelerate high-throughput screening.

The material science sector also benefits from tributyl(3-pyridyl)stannane, particularly in designing organic electronic materials. Its integration into π-conjugated systems improves charge transport properties in organic light-emitting diodes (OLEDs) and photovoltaic cells. With the growing focus on renewable energy, this compound’s role in advancing next-generation solar panels is a trending research area. Companies are investing in scalable synthesis methods to meet the demand for high-performance materials.

From a market perspective, the demand for tributyl(3-pyridyl)stannane is driven by its niche applications in specialty chemicals. Suppliers emphasize high-purity grades to cater to research laboratories and industrial-scale production. Pricing trends reflect its low-volume, high-value nature, with regional variations due to supply chain dynamics. The compound’s patent landscape reveals ongoing innovations in synthetic methodologies, ensuring its relevance in cutting-edge applications.

For researchers handling tributyl(3-pyridyl)stannane, safety protocols are paramount. While not classified as a hazardous substance, standard precautions for organotin compounds apply, including the use of gloves and fume hoods. Proper storage conditions (e.g., inert atmosphere, cool temperatures) are recommended to maintain stability. These practices align with laboratory safety standards and regulatory compliance, frequently searched topics among new users.

In summary, tributyl(3-pyridyl)stannane (CAS 59020-10-9) is a multifaceted reagent with expanding applications in drug development, material science, and sustainable chemistry. Its unique pyridyl-stannane structure offers unparalleled versatility, making it a staple in modern synthetic workflows. As industries prioritize innovation and efficiency, this compound will likely remain at the forefront of chemical research and industrial applications.